methyl 4-{[2,5-dioxo-1-(4-propoxyphenyl)-3-pyrrolidinyl]amino}benzoate

• IUPAC Name: methyl 4-[[2,5-dioxo-1-(4-propoxyphenyl)pyrrolidin-3-yl]amino]benzoate
• InChI: InChI=1S/C21H22N2O5/c1-3-12-28-17-10-8-16(9-11-17)23-19(24)13-18(20(23)25)22-15-6-4-14(5-7-15)21(26)27-2/h4-11,18,22H,3,12-13H2,1-2H3
• InChI Key: AFSNYMHRPRSUAR-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)N2C(=O)CC(C2=O)NC3=CC=C(C=C3)C(=O)OC
• Molecular Formula: C21H22N2O5
• Molecular Weight: 382.4 g/mol

Description

Methyl 4-{[2,5-dioxo-1-(4-propoxyphenyl)-3-pyrrolidinyl]amino}benzoate, also known as MPDPB, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a potent agonist for the sigma-1 receptor, which is a protein involved in various physiological processes such as pain perception, mood regulation, and neuroprotection.

Mechanism of Action

The sigma-1 receptor is a transmembrane protein that is primarily located in the endoplasmic reticulum of cells. It is involved in various physiological processes such as calcium signaling, protein folding, and lipid metabolism. methyl 4-{[2,5-dioxo-1-(4-propoxyphenyl)-3-pyrrolidinyl]amino}benzoate is a potent agonist for the sigma-1 receptor, which means that it binds to the receptor and activates its signaling pathways.
The exact mechanism of action of methyl 4-{[2,5-dioxo-1-(4-propoxyphenyl)-3-pyrrolidinyl]amino}benzoate is not fully understood, but it has been proposed to modulate various ion channels and receptors such as NMDA receptors, TRPV1 channels, and GABA receptors. It also has been shown to increase the release of various neurotransmitters such as dopamine, serotonin, and noradrenaline, which may contribute to its analgesic and neuroprotective effects.
Biochemical and Physiological Effects:
methyl 4-{[2,5-dioxo-1-(4-propoxyphenyl)-3-pyrrolidinyl]amino}benzoate has been shown to have various biochemical and physiological effects in animal models and cell cultures. It has been shown to increase the release of various neurotransmitters such as dopamine, serotonin, and noradrenaline, which may contribute to its analgesic and neuroprotective effects. It also has been shown to modulate various ion channels and receptors such as NMDA receptors, TRPV1 channels, and GABA receptors.

Advantages and Limitations for Lab Experiments

One of the main advantages of methyl 4-{[2,5-dioxo-1-(4-propoxyphenyl)-3-pyrrolidinyl]amino}benzoate is its potency and selectivity for the sigma-1 receptor. It has been shown to have minimal affinity for other receptors and ion channels, which makes it a useful tool for studying the sigma-1 receptor in various physiological processes. However, one of the main limitations of methyl 4-{[2,5-dioxo-1-(4-propoxyphenyl)-3-pyrrolidinyl]amino}benzoate is its relatively low solubility in water, which may limit its use in certain experimental setups.

Future Directions

There are several future directions for research on methyl 4-{[2,5-dioxo-1-(4-propoxyphenyl)-3-pyrrolidinyl]amino}benzoate. One area of research is the development of more potent and selective sigma-1 receptor agonists that can be used as potential therapeutic agents for various diseases. Another area of research is the elucidation of the exact mechanism of action of methyl 4-{[2,5-dioxo-1-(4-propoxyphenyl)-3-pyrrolidinyl]amino}benzoate and its potential side effects. Finally, more research is needed to fully understand the role of sigma-1 receptor in various physiological processes and its potential applications in medicine.

Synthesis Methods

The synthesis of methyl 4-{[2,5-dioxo-1-(4-propoxyphenyl)-3-pyrrolidinyl]amino}benzoate involves several steps, starting with the reaction of 4-nitrobenzoic acid with propyl bromide to form 4-nitrobenzyl propyl ether. This intermediate is then reduced to 4-amino-benzyl propyl ether, which is further reacted with 4-propoxyphenylacetic acid to give the final product, methyl 4-{[2,5-dioxo-1-(4-propoxyphenyl)-3-pyrrolidinyl]amino}benzoate. The overall yield of this synthesis method is around 20%.

Scientific Research Applications

Methyl 4-{[2,5-dioxo-1-(4-propoxyphenyl)-3-pyrrolidinyl]amino}benzoate has been extensively studied for its potential applications in various scientific fields such as neuroscience, pharmacology, and medicinal chemistry. One of the main areas of research is the role of sigma-1 receptor in pain perception and analgesia. methyl 4-{[2,5-dioxo-1-(4-propoxyphenyl)-3-pyrrolidinyl]amino}benzoate has been shown to have potent analgesic effects in animal models of neuropathic and inflammatory pain, and it has been proposed as a potential therapeutic agent for chronic pain management.
Another area of research is the role of sigma-1 receptor in neuroprotection and neurodegenerative diseases. methyl 4-{[2,5-dioxo-1-(4-propoxyphenyl)-3-pyrrolidinyl]amino}benzoate has been shown to have neuroprotective effects in various animal models of neurodegenerative diseases such as Alzheimer's disease, Parkinson's disease, and Huntington's disease. It has been proposed as a potential therapeutic agent for these diseases, although more research is needed to fully understand its mechanism of action and potential side effects.